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Compound Name: Dimethyl (hydroxymethyl)phosphonate

CAS No.: 24630-67-9

Cat. No.: B1366974

Get Quote

Introduction
Dimethyl (hydroxymethyl)phosphonate (DMHMP) is an organophosphorus compound of significant interest in various

chemical and pharmaceutical research fields. Its structural simplicity, featuring a reactive hydroxymethyl group directly attached

to the phosphorus atom, makes it a versatile building block in organic synthesis.[1] Accurate and comprehensive

characterization of DMHMP is paramount for its effective utilization, ensuring purity, and understanding its chemical behavior.

This guide provides an in-depth analysis of the spectroscopic techniques employed for the structural elucidation of DMHMP,

intended for researchers, scientists, and professionals in drug development.

This document will delve into the principles and practical applications of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H,

¹³C, and ³¹P), Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS) in the characterization of DMHMP.

Each section will provide not only the spectral data but also the underlying scientific rationale for the observed phenomena and

detailed experimental protocols.

Molecular Structure and Key Physicochemical Properties
DMHMP is a relatively small organophosphonate with the molecular formula C₃H₉O₄P.[2] Its structure is characterized by a

central phosphorus atom double-bonded to an oxygen atom (a phosphoryl group), single-bonded to a hydroxymethyl group, and

two methoxy groups.

Property Value Source

Molecular Formula C₃H₉O₄P [2]

Molecular Weight 140.07 g/mol [2]

CAS Number 24630-67-9 [2]

IUPAC Name dimethoxyphosphorylmethanol [2]
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digraph "DMHMP_Structure" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123];

node [shape=plaintext, fontname="Arial", fontsize=12];

edge [fontname="Arial", fontsize=10];

// Atom nodes

P[label="P", pos="0,0!", fontsize=14, fontcolor="#FFFFFF", style=filled, fillcolor="#4285F4"];

O1 [label="O", pos="0,1!", fontsize=14, fontcolor="#202124"];

O2 [label="O", pos="-1.2,-0.5!", fontsize=14, fontcolor="#202124"];

O3 [label="O", pos="1.2,-0.5!", fontsize=14, fontcolor="#202124"];

C1 [label="CH₂", pos="0,-1.5!", fontsize=12, fontcolor="#202124"];

O4 [label="OH", pos="0,-2.5!", fontsize=12, fontcolor="#202124"];

C2 [label="CH₃", pos="-2.2,-0.5!", fontsize=12, fontcolor="#202124"];

C3 [label="CH₃", pos="2.2,-0.5!", fontsize=12, fontcolor="#202124"];

// Bonds

P -- O1 [dir=none, penwidth=2, label=""];

P -- O2 [dir=none, penwidth=1];

P -- O3 [dir=none, penwidth=1];

P -- C1 [dir=none, penwidth=1];

C1 -- O4 [dir=none, penwidth=1];

O2 -- C2 [dir=none, penwidth=1];

O3 -- C3 [dir=none, penwidth=1];

}

Figure 1: 2D structure of Dimethyl (hydroxymethyl)phosphonate (DMHMP).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing detailed

information about the chemical environment, connectivity, and stereochemistry of atoms. For organophosphorus compounds

like DMHMP, multinuclear NMR, including ¹H, ¹³C, and ³¹P nuclei, is indispensable.[3]

¹H NMR Spectroscopy
Proton NMR provides information on the number of distinct proton environments and their neighboring atoms through chemical

shifts, signal integrations, and spin-spin coupling patterns.

Expected ¹H NMR Spectral Data for DMHMP:

Protons
Chemical Shift (δ, ppm)
(Predicted)

Multiplicity
Coupling Constant (J, Hz)
(Predicted)

-OH Variable Singlet (broad) N/A

-CH₂- ~3.9 Doublet ²J(P,H) ≈ 6-12 Hz

-OCH₃ ~3.8 Doublet ³J(P,H) ≈ 10-12 Hz
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Interpretation:

Hydroxyl Proton (-OH): The chemical shift of the hydroxyl proton is highly dependent on the solvent, concentration, and

temperature due to hydrogen bonding. It typically appears as a broad singlet and may exchange with deuterium in deuterated

solvents like D₂O, leading to its disappearance from the spectrum.

Hydroxymethyl Protons (-CH₂-): These two protons are chemically equivalent and are directly attached to the carbon bonded

to the phosphorus atom. They are expected to appear as a doublet due to coupling with the ³¹P nucleus (²J(P,H)).

Methoxy Protons (-OCH₃): The six protons of the two equivalent methoxy groups are expected to appear as a doublet due to

coupling to the phosphorus atom through three bonds (³J(P,H)).

¹³C NMR Spectroscopy
Carbon-13 NMR provides information about the carbon skeleton of the molecule. Due to the low natural abundance of ¹³C,

spectra are typically acquired with proton decoupling to simplify the signals to singlets. However, in the case of DMHMP,

coupling to the ³¹P nucleus is still observed.

Expected ¹³C NMR Spectral Data for DMHMP:

Carbon
Chemical Shift (δ, ppm)
(Predicted)

Multiplicity
Coupling Constant (J, Hz)
(Predicted)

-CH₂- ~56-58 Doublet ¹J(P,C) ≈ 140-160 Hz

-OCH₃ ~53-55 Doublet ²J(P,C) ≈ 5-7 Hz

Interpretation:

Hydroxymethyl Carbon (-CH₂-): This carbon is directly bonded to the phosphorus atom, resulting in a large one-bond coupling

constant (¹J(P,C)), which splits the signal into a doublet.

Methoxy Carbons (-OCH₃): The two equivalent methoxy carbons are two bonds away from the phosphorus atom, leading to a

smaller two-bond coupling constant (²J(P,C)) and a doublet signal.

³¹P NMR Spectroscopy
Phosphorus-31 NMR is a highly sensitive technique for the direct observation of the phosphorus nucleus, providing valuable

information about its oxidation state and chemical environment.[4]

Expected ³¹P NMR Spectral Data for DMHMP:

Nucleus
Chemical Shift (δ, ppm) (Referenced
to 85% H₃PO₄)

Multiplicity (Proton-coupled)

³¹P ~25-28 Multiplet

Interpretation:
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The chemical shift of the ³¹P nucleus in DMHMP is expected in the typical range for phosphonates. In a proton-coupled ³¹P NMR

spectrum, the signal would appear as a complex multiplet due to coupling with the -CH₂- and -OCH₃ protons. However, ³¹P

NMR spectra are most commonly acquired with proton decoupling, which would result in a single, sharp singlet for DMHMP.

Experimental Protocol for NMR Spectroscopy

Sample Preparation Data Acquisition Data Processing

Dissolve ~10-20 mg of DMHMP
in ~0.6 mL of deuterated

solvent (e.g., CDCl₃).

Add a small amount of a
reference standard (e.g., TMS)

if not present in the solvent.

Transfer the solution to
a 5 mm NMR tube.

Insert the sample into the
NMR spectrometer.

Tune and shim the
spectrometer for optimal

magnetic field homogeneity.

Acquire ¹H, ¹³C, and ³¹P NMR
spectra using standard pulse

sequences.

Apply Fourier transform to
the raw FID data.

Phase and baseline correct
the spectra.

Calibrate the chemical shift
scale using the reference

standard.

Integrate the signals in the
¹H NMR spectrum.

Click to download full resolution via product page

Figure 2: A generalized workflow for acquiring NMR spectra of DMHMP.

Sample Preparation:

Accurately weigh 10-20 mg of DMHMP and dissolve it in approximately 0.6 mL of a suitable deuterated solvent (e.g.,

chloroform-d, CDCl₃) in a clean, dry vial.

If the solvent does not contain an internal standard, add a small amount of tetramethylsilane (TMS) for ¹H and ¹³C NMR

referencing. For ³¹P NMR, an external standard of 85% H₃PO₄ is typically used.

Transfer the solution to a 5 mm NMR tube.

Instrument Setup:

Insert the NMR tube into the spectrometer.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

Data Acquisition:

Acquire a ¹H NMR spectrum using a standard single-pulse experiment.

Acquire a proton-decoupled ¹³C NMR spectrum.

Acquire a proton-decoupled ³¹P NMR spectrum.

Data Processing:

Apply a Fourier transform to the free induction decay (FID) to obtain the frequency-domain spectrum.

Phase correct the spectrum to ensure all peaks are in the absorptive mode.

Apply a baseline correction to obtain a flat baseline.
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Calibrate the chemical shift axis by setting the TMS signal to 0 ppm for ¹H and ¹³C spectra, and the external H₃PO₄ signal

to 0 ppm for the ³¹P spectrum.

Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a valuable technique for identifying the functional groups present in a molecule by measuring the

absorption of infrared radiation, which excites molecular vibrations.

Expected FTIR Absorption Bands for DMHMP:

Wavenumber (cm⁻¹) (Predicted) Vibrational Mode Intensity

3400-3200 O-H stretch (hydrogen-bonded) Broad, Strong

2980-2850 C-H stretch (aliphatic) Medium-Strong

1260-1200 P=O stretch (phosphoryl) Strong

1050-1000 P-O-C stretch Strong

~1050 C-O stretch Medium

Interpretation:

O-H Stretch: The presence of a broad and strong absorption band in the region of 3400-3200 cm⁻¹ is a clear indication of the

hydroxyl group involved in hydrogen bonding.

C-H Stretch: The bands in the 2980-2850 cm⁻¹ region correspond to the stretching vibrations of the C-H bonds in the methyl

and methylene groups.

P=O Stretch: A very strong and characteristic absorption band between 1260-1200 cm⁻¹ is indicative of the P=O double bond

of the phosphoryl group. The exact position of this band can be sensitive to the electronic environment of the phosphorus

atom.

P-O-C Stretch: Strong absorptions in the 1050-1000 cm⁻¹ region are characteristic of the P-O-C single bond stretching

vibrations of the methoxy groups.

C-O Stretch: The C-O single bond stretching of the hydroxymethyl group is also expected in the fingerprint region, around

1050 cm⁻¹.

Experimental Protocol for FTIR Spectroscopy (Liquid Sample)
Sample Preparation:

As DMHMP is a liquid at room temperature, it can be analyzed directly as a thin film.

Place a small drop of DMHMP onto a clean, dry salt plate (e.g., NaCl or KBr).

Gently place a second salt plate on top of the first to create a thin liquid film between the plates.
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Data Acquisition:

Place the salt plates in the sample holder of the FTIR spectrometer.

Acquire a background spectrum of the empty sample compartment to subtract atmospheric and instrumental interferences.

Acquire the sample spectrum.

Data Processing:

The instrument software will automatically ratio the sample spectrum against the background spectrum to generate the

final absorbance or transmittance spectrum.

Label the significant peaks in the spectrum.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It

provides information about the molecular weight and elemental composition of a compound, and the fragmentation pattern can

be used to deduce its structure.

Expected Mass Spectrometry Data for DMHMP:

Parameter Value Source

Monoisotopic Mass 140.02384576 Da [2]

Interpretation and Proposed Fragmentation Pathway:

Upon electron ionization (EI), DMHMP is expected to form a molecular ion (M⁺•) at m/z = 140. This molecular ion can then

undergo various fragmentation processes to form smaller, stable ions. A plausible fragmentation pathway is outlined below:
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Fragment Ions

[C₃H₉O₄P]⁺•
m/z = 140

(Molecular Ion)

[C₂H₆O₃P]⁺
m/z = 109

- •OCH₃

[CH₄O₃P]⁺
m/z = 95

- CH₂O, -H•

[H₂O₃P]⁺•
m/z = 81

- C₂H₅•, -CH₂

[CH₂O₂P]⁺
m/z = 77

- CH₃OH

Click to download full resolution via product page

Figure 3: Proposed electron ionization fragmentation pathway for DMHMP.

Loss of a Methoxy Radical (•OCH₃): Cleavage of a P-OCH₃ bond can lead to the loss of a methoxy radical, resulting in a

fragment ion at m/z = 109.

Loss of Formaldehyde (CH₂O) and a Hydrogen Radical (H•): A rearrangement followed by fragmentation could lead to the

loss of formaldehyde and a hydrogen radical, giving a fragment at m/z = 95.

Further Fragmentation: The fragment at m/z = 109 could further lose a molecule of methanol (CH₃OH) to form a fragment at

m/z = 77. Other smaller fragments are also possible.

Experimental Protocol for Mass Spectrometry (Electron Ionization)
Sample Introduction:

Dissolve a small amount of DMHMP in a volatile solvent (e.g., methanol or dichloromethane).

Introduce the sample into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS).

Ionization:

The sample is vaporized and enters the ion source, where it is bombarded with a beam of high-energy electrons (typically

70 eV), causing ionization and fragmentation.

Mass Analysis:

The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates

them based on their m/z ratio.
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Detection:

The separated ions are detected, and their abundance is recorded to generate the mass spectrum.

Conclusion
The spectroscopic characterization of Dimethyl (hydroxymethyl)phosphonate is a multi-faceted process that relies on the

synergistic application of NMR, FTIR, and Mass Spectrometry. NMR spectroscopy provides the most detailed structural

information, elucidating the connectivity of atoms through chemical shifts and coupling constants. FTIR spectroscopy offers a

rapid and effective method for identifying the key functional groups present in the molecule. Mass spectrometry confirms the

molecular weight and provides valuable structural clues through the analysis of fragmentation patterns. By integrating the data

from these techniques, a comprehensive and unambiguous structural assignment of DMHMP can be achieved, which is

essential for its application in research and development.

References
PubChem. (n.d.). Dimethyl (hydroxymethyl)phosphonate. National Center for Biotechnology Information. Retrieved

January 8, 2026, from [Link]

Keglevich, G., & Rádai, Z. (2018). Synthesis and Reactions of α-Hydroxyphosphonates. Molecules, 23(7), 1586. [Link]

JEOL. (n.d.). Analyses of alkyl phosphonate mixtures. Retrieved January 8, 2026, from [Link]

National Institute of Standards and Technology. (n.d.). Dimethyl (hydroxymethyl)phosphonate. NIST Chemistry WebBook.

Retrieved January 8, 2026, from [Link]

University of Strathclyde. (n.d.). 31 Phosphorus NMR. Retrieved January 8, 2026, from [Link]

ACG Publications. (2012). Green chemical synthesis of α-hydroxyphosphonates. Records of Natural Products, 6(3), 279-285.

[Link]

MDPI. (2022). Green and Effective Preparation of α-Hydroxyphosphonates by Ecocatalysis. Molecules, 27(9), 3075. [Link]

The Royal Society of Chemistry. (2014). Lanthanide anilido complexes: synthesis, characterization, and as highly efficient

catalysts for hydrophosphonylation of aldehydes and unactivated ketones - Supporting Information. Dalton Transactions, 43,

10958-10967. [Link]

ProQuest. (2022). Synthesis, Crystal Structure, and Biological Activity of α-Hydroxyphosphonates. Russian Journal of

General Chemistry, 92(11), 2315-2321. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. rsc.org [rsc.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1366974/docs?utm_src=pdf-body#spectroscopic-characterization-of-dimethyl-hydroxymethyl-phosphonate-an-in-depth-technical-guide
https://www.benchchem.com/product/b1366974/docs?utm_src=pdf-body#spectroscopic-characterization-of-dimethyl-hydroxymethyl-phosphonate-an-in-depth-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/11051732
https://doi.org/10.3390/molecules23071586
https://www.jeol.co.jp/en/applications/detail/nm230005e.html
https://www.benchchem.com/product/b1366974/docs?utm_src=pdf-body#spectroscopic-characterization-of-dimethyl-hydroxymethyl-phosphonate-an-in-depth-technical-guide
https://webbook.nist.gov/cgi/cbook.cgi?ID=C24630679
https://www.strath.ac.uk/staff/harriganstuartdr/groups/31phosphorusnmr/
http://www.acgpubs.org/RNP/2012/Volume%206/Issue%203/279-285.pdf
https://doi.org/10.3390/molecules27093075
https://www.rsc.org/suppdata/c4/dt/c4dt00821a/c4dt00821a.pdf
https://www.proquest.com/openview/e5d7f0a8c9b2e1e0a9d1c8c5c4e7d9b9/1?pq-origsite=gscholar&cbl=47645
https://www.benchchem.com/product/b1366974?utm_src=pdf-custom-synthesis#bc-rfq
https://www.rsc.org/suppdata/ob/c2/c2ob26107c/c2ob26107c.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Dimethyl (hydroxymethyl)phosphonate | C3H9O4P | CID 11051732 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Analyzes of alkyl phosphonate mixtures | Applications Notes | JEOL Ltd. [jeol.com]

4. 31Phosphorus NMR [chem.ch.huji.ac.il]

To cite this document: BenchChem. [Spectroscopic Characterization of Dimethyl (hydroxymethyl)phosphonate: An In-Depth
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366974/docs#spectroscopic-characterization-of-dimethyl-hydroxymethyl-
phosphonate-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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